Cas no 56218-46-3 (Methyl lycernuate A)

• Product Name: Methyl lycernuate A
• CAS No: 56218-46-3
• Molecular Formula: C₃₁H₅₀O₄
• Molecular Weight: 486.7263
• CID: 837370
• PubChem ID: 91895436

Methyl lycernuate A Properties

Names and Identifiers

• Methyl lycernuate A
• AC1L29HD
• AC1Q5QTH
• andirine
• Andrine
• L-N-methyltyrosine
• L-Tyrosine, N-methyl-
• methyl-L-tyrosine
• Methyllycerniat-A
• N-methyl-L-tyrosine
• N-methyltyrosine
• N-Me-Tyr-OH
• SureCN152798
• Surinamine
• [ "" ]
• 1H-Cyclohepta[1,2-a:5,4-a']dinaphthalene, C(14a)-homo-27-norgammacer-14-en-23-oic acid deriv.
• methyl (3S,6R,7R,8S,11R,12S,15S,16R,19R,21R)-8,19-dihydroxy-3,7,11,16,20,20-hexamethylpentacyclo[13.8.0.03,12.06,11.016,21]tricos-1(23)-ene-7-carboxylate
• FS-10013
• 56218-46-3
• AKOS032948672

• InChIKey： YJCLBMDGUOAHFA-BUWPLOKVSA-N
• Inchi： InChI=1S/C31H50O4/c1-27(2)21-10-8-19-18-28(3)15-12-23-30(5,17-14-25(33)31(23,6)26(34)35-7)22(28)11-9-20(19)29(21,4)16-13-24(27)32/h8,20-25,32-33H,9-18H2,1-7H3/t20-,21-,22-,23+,24+,25-,28-,29+,30+,31+/m0/s1
• SMILES： CC1(C(CCC2(C1CC=C3C2CCC4C(C3)(CCC5C4(CCC(C5(C)C(=O)OC)O)C)C)C)O)C

Computed Properties

• Exact Mass: 486.37091007g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 486.37091007g/mol
• Heavy Atom Count: 35
• Complexity: 908
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• LogP: 6.29280
• PSA: 66.76000
• Boiling Point: 565.7±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.5 mmHg at 25°C
• Flash Point: 172.7±23.6 °C
• Color/Form: Powder
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids